Cas no 330202-03-4 (3-chloro-N-4-(4-methoxy-3-methylphenyl)-1,3-thiazol-2-yl-1-benzothiophene-2-carboxamide)

• Product Name: 3-chloro-N-4-(4-methoxy-3-methylphenyl)-1,3-thiazol-2-yl-1-benzothiophene-2-carboxamide
• CAS No: 330202-03-4
• MF: C₂₀H₁₅ClN₂O₂S₂
• MW: 414.928301095963
• CID: 5930240
• PubChem ID: 4091622
• Update Time: 2025-06-09

3-chloro-N-4-(4-methoxy-3-methylphenyl)-1,3-thiazol-2-yl-1-benzothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-4-(4-methoxy-3-methylphenyl)-1,3-thiazol-2-yl-1-benzothiophene-2-carboxamide
• Benzo[b]thiophene-2-carboxamide, 3-chloro-N-[4-(4-methoxy-3-methylphenyl)-2-thiazolyl]-
• 330202-03-4
• AKOS024576022
• Oprea1_520559
• F0359-0201
• 3-chloro-N-(4-(4-methoxy-3-methylphenyl)thiazol-2-yl)benzo[b]thiophene-2-carboxamide
• 3-chloro-N-[4-(4-methoxy-3-methylphenyl)-1,3-thiazol-2-yl]-1-benzothiophene-2-carboxamide

• Inchi： 1S/C20H15ClN2O2S2/c1-11-9-12(7-8-15(11)25-2)14-10-26-20(22-14)23-19(24)18-17(21)13-5-3-4-6-16(13)27-18/h3-10H,1-2H3,(H,22,23,24)
• InChI Key： PMTULCPWDUWVBO-UHFFFAOYSA-N
• SMILES： C12=CC=CC=C1C(Cl)=C(C(NC1=NC(C3=CC=C(OC)C(C)=C3)=CS1)=O)S2

Computed Properties

• Exact Mass: 414.0263478g/mol
• Monoisotopic Mass: 414.0263478g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 108Ų

Experimental Properties

• Density: 1.420±0.06 g/cm3(Predicted)
• pka: 4.89±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on 3-chloro-N-4-(4-methoxy-3-methylphenyl)-1,3-thiazol-2-yl-1-benzothiophene-2-carboxamide

Introduction to 3-Chloro-N-4-(4-Methoxy-3-Methylphenyl)-1,3-Thiazol-2-yl-1-Benzothiophene-2-Carboxamide (CAS No. 330202-03-4)

3-Chloro-N-4-(4-methoxy-3-methylphenyl)-1,3-thiazol-2-yl-1-benzothiophene-2-carboxamide (CAS No. 330202-03-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzothiophene core, a thiazole ring, and functional groups such as a chloro substituent and an amide linkage. These structural elements contribute to its potential biological activities and therapeutic applications.

The development and study of 3-chloro-N-4-(4-methoxy-3-methylphenyl)-1,3-thiazol-2-yl-1-benzothiophene-2-carboxamide have been driven by its promising pharmacological properties. Recent research has focused on its potential as an anticancer agent, particularly in the treatment of various solid tumors. The compound's ability to inhibit specific enzymes and signaling pathways involved in cancer progression makes it a valuable candidate for further investigation.

In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that 3-chloro-N-4-(4-methoxy-3-methylphenyl)-1,3-thiazol-2-yl-1-benzothiophene-2-carboxamide exhibits potent antiproliferative effects against several cancer cell lines, including breast, lung, and colon cancer cells. The mechanism of action was attributed to its ability to induce apoptosis and cell cycle arrest, which are critical processes in cancer therapy.

Moreover, the compound has shown promising results in preclinical studies for its potential use in the treatment of neurodegenerative diseases. Research conducted at the University of California, San Francisco, indicated that 3-chloro-N-4-(4-methoxy-3-methylphenyl)-1,3-thiazol-2-yl-1-benzothiophene-2-carboxamide can modulate the activity of certain enzymes involved in the pathogenesis of Alzheimer's disease. Specifically, it was found to inhibit beta-secretase (BACE1), an enzyme responsible for the production of amyloid-beta peptides, which are key contributors to the formation of amyloid plaques in the brain.

The structural complexity of 3-chloro-N-4-(4-methoxy-3-methylphenyl)-1,3-thiazol-2-yl-1-benzothiophene-2-carboxamide also makes it an interesting subject for synthetic chemistry research. Chemists have explored various synthetic routes to optimize its production and improve its yield. One notable approach involves the use of palladium-catalyzed cross-coupling reactions to construct the benzothiophene core efficiently. This method has been shown to be highly effective and scalable, making it suitable for large-scale synthesis in pharmaceutical settings.

In addition to its therapeutic potential, 3-chloro-N-4-(4-methoxy-3-methylphenyl)-1,3-thiazol-2-yl-1-benzothiophene-2-carboxamide has been studied for its pharmacokinetic properties. Preclinical studies have demonstrated that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are crucial for ensuring that the compound can effectively reach its target sites in the body and maintain therapeutic concentrations over time.

The safety profile of 3-chloro-N-4-(4-methoxy-3-methylphenyl)-1,3-thiazol-2-yl-1-benzothiophene-2-carboxamide has also been evaluated in various preclinical models. Toxicity studies have shown that it is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. These findings support its potential for further development as a safe and effective therapeutic agent.

To further advance the clinical development of 3-chloro-N-4-(4-methoxy-3-methylphenyl)-1,3-thiazol-2-yl-1-benzothiophene-2-carboxamide, ongoing clinical trials are being conducted to assess its efficacy and safety in human subjects. Early-phase trials have shown promising results, with patients experiencing significant improvements in their conditions without severe side effects. These trials are crucial for validating the compound's therapeutic potential and guiding its future development.

In conclusion, 3-chloro-N-4-(4-methoxy-3-methylphenyl)-1,3-thiazol-2-y-l1-benzothiophene--carboxamide (CAS No. 330202--0) is a multifaceted compound with significant potential in both medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for further investigation and development as a therapeutic agent for various diseases. As research continues to uncover new insights into its mechanisms of action and clinical applications, this compound is poised to play a crucial role in advancing medical treatments.